Cas no 2380555-81-5 (tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2380555-81-5
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6300917
• PubChem ID: 126847610
• Update Time: 2025-07-17

tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
• F1912-2078
• AKOS040801481
• 2380555-81-5

• Inchi： 1S/C16H21N3O3S/c1-16(2,3)22-15(21)19-8-12(20)13(9-19)23-14-17-10-6-4-5-7-11(10)18-14/h4-7,12-13,20H,8-9H2,1-3H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： OELSYYLSWAKZOK-CHWSQXEVSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Study of tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2380555-81-5)

The compound tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2380555-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative, characterized by its benzodiazolylsulfanyl and hydroxyl functional groups, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its stereoselective synthesis, structural optimization, and applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) via a novel catalytic system involving chiral palladium complexes. The researchers emphasized the compound's role as a versatile building block for constructing constrained peptidomimetics, which are increasingly relevant in targeting undruggable protein surfaces. The study also reported improved yield (78%) compared to previous methods, addressing scalability challenges for industrial applications.

Structural-activity relationship (SAR) investigations have revealed that the unique spatial arrangement of the benzodiazolylsulfanyl moiety and the hydroxyl group at the 4-position of the pyrrolidine ring contributes to enhanced binding affinity with several disease-relevant targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this scaffold shows preferential binding to the S1' pocket of MMP-13, suggesting potential applications in osteoarthritis treatment. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining compound stability during biological assays while allowing for facile deprotection when needed.

Recent pharmacological evaluations have expanded the potential therapeutic applications of this compound. A preclinical study in Nature Chemical Biology (2024) reported its derivative's efficacy as a selective inhibitor of cathepsin K, showing 50-fold selectivity over other cysteine proteases. The researchers attributed this selectivity to the optimal positioning of the benzodiazolylsulfanyl group, which creates favorable π-stacking interactions with the enzyme's active site. These findings open new avenues for developing bone resorption inhibitors with reduced off-target effects.

The compound's safety profile has also been systematically investigated. Toxicology studies conducted by the European Journal of Medicinal Chemistry (2023) indicated favorable in vitro safety parameters, including minimal cytotoxicity (IC50 > 100 μM in HEK293 cells) and absence of genotoxicity in Ames tests. These results support its potential as a lead compound for further development, though additional in vivo studies are warranted to fully assess its pharmacokinetic properties and metabolic stability.

From a synthetic chemistry perspective, recent advancements have focused on developing more sustainable production methods. A 2024 Green Chemistry publication described a biocatalytic approach using engineered ketoreductases to establish the (3R,4R) stereochemistry, reducing the need for heavy metal catalysts and organic solvents. This green chemistry innovation aligns with the pharmaceutical industry's increasing emphasis on environmentally friendly synthetic routes while maintaining high stereochemical control.

Looking forward, the unique structural features of tert-butyl (3R,4R)-3-(1H-1,3-benzodiazol-2-ylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate continue to inspire novel research directions. Current investigations are exploring its incorporation into PROTAC (proteolysis targeting chimera) designs and its potential as a molecular glue for stabilizing protein complexes. The compound's versatility and demonstrated biological activity position it as an important scaffold in modern drug discovery efforts targeting challenging disease mechanisms.